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Compound of Interest

Compound Name:
Sphingosine-1-phosphate

(d18:1(14Z))

Cat. No.: B10819008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the handling, stability,

and application of Sphingosine-1-phosphate (d18:1(14Z)), an atypical bioactive sphingolipid.

Introduction
Sphingosine-1-phosphate (S1P) is a critical signaling molecule involved in a myriad of

physiological and pathological processes, including immune cell trafficking, angiogenesis, and

vascular barrier function.[1][2] It exerts its effects by binding to a family of five G protein-

coupled receptors (GPCRs), S1P₁₋₅.[2][3] The d18:1(14Z) isomer of S1P is an atypical form,

distinguished by a cis double bond at the 14-15 position of its hydrocarbon chain, in contrast to

the more common trans double bond at the 4-5 position in canonical S1P (d18:1).[4]

Understanding the specific handling and stability of this particular isomer is crucial for

reproducible and accurate experimental outcomes.

Handling and Storage
Proper handling and storage of Sphingosine-1-phosphate (d18:1(14Z)) are paramount to

maintaining its biological activity and preventing degradation.

2.1. General Handling:
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Hygroscopic Nature: S1P is a lipid and can be hygroscopic. It is advisable to handle the solid

compound in a dry environment.

Toxicity: The toxicological properties of S1P (d18:1(14Z)) are not fully characterized.

Standard laboratory safety precautions, including wearing gloves and eye protection, should

be observed.[5]

2.2. Storage Conditions:

Solid Form: When stored as a crystalline solid, S1P (d18:1(14Z)) is stable for at least four

years at -20°C.[4][6]

In Solution: For long-term storage, it is recommended to store S1P in solution at -20°C or

-80°C. Solutions in organic solvents such as methanol or ethanol can be stored for at least

one year at -20°C after being dried down.[1] Aqueous solutions complexed with fatty acid-

free bovine serum albumin (BSA) can be stored at 4°C for several weeks or at -20°C for up

to three months.[1][7]

Stability Profile
The stability of S1P (d18:1(14Z)) is influenced by several factors including the solvent, pH, and

temperature.

Data Presentation: Quantitative Stability of S1P
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Condition Solvent/Buffer Temperature Stability Reference

Solid - -20°C ≥ 4 years [4][6]

Dried Film (from

Methanol)
- -20°C ≥ 1 year [1]

In Methanol Methanol -20°C
Stable for long-

term storage
[1][5]

Aqueous

Solution with

BSA

10% Fatty Acid-

Free BSA
4°C Several weeks [1]

Aqueous

Solution with

BSA

4 mg/mL Fatty

Acid-Free BSA
-20°C Up to 3 months [7]

In Basic/Acidic

Buffers

pH > 9.0 or pH <

4.0
Not specified

May cause

decomposition
[5]

In Plasma Plasma 37°C
~15 minutes (for

d18:1 S1P)
[8]

Experimental Protocols
4.1. Preparation of S1P (d18:1(14Z)) Stock Solutions

4.1.1. Methanol Stock Solution (1 mM):

Weigh out 1 mg of S1P (d18:1(14Z)) (MW: 379.5 g/mol ).

Add 2.64 mL of 100% methanol to the solid S1P.

Vortex thoroughly. S1P may not dissolve completely.

If the solution is not clear, add 1M HCl in small increments (e.g., 10 µL) until the solution

becomes clear.[1]

Aliquot the stock solution into convenient volumes in microcentrifuge tubes.
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For long-term storage, dry the aliquots completely using a speed vacuum.

Store the dried aliquots at -20°C.[1]

4.1.2. Aqueous Stock Solution with Fatty Acid-Free BSA (125 µM):

Start with a dried film of S1P (prepared as in section 4.1.1).

Prepare a 4 mg/mL solution of fatty acid-free BSA in sterile water and warm it to 37°C.

Add the required volume of the warm BSA solution to the dried S1P to achieve a final

concentration of 125 µM.

Incubate the mixture at 37°C for 30 minutes, vortexing occasionally to ensure complete

complexing of S1P to BSA.[5][7]

This solution can be stored at 4°C for short-term use (several weeks) or at -20°C for longer-

term storage (up to 3 months).[1][7]

4.2. Cell-Based S1P Receptor Activation Assay (General Protocol)

This protocol provides a general workflow for assessing the activation of S1P receptors in a

cell-based assay format.

Cell Seeding:

Seed cells expressing the S1P receptor of interest into a 96-well plate at an appropriate

density (e.g., 10,000-30,000 cells/well).

Incubate overnight at 37°C in a 5% CO₂ incubator.

Cell Starvation:

The following day, replace the culture medium with a serum-free or low-serum medium.

Incubate for 4-24 hours, depending on the cell line, to reduce basal signaling.

Compound Treatment:
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Prepare serial dilutions of S1P (d18:1(14Z)) in serum-free medium or an appropriate assay

buffer. It is recommended to use a carrier protein like fatty acid-free BSA to maintain S1P

solubility and bioavailability.

Add the S1P dilutions to the cells and incubate for the desired time (e.g., 5 minutes to

several hours) at 37°C.

Assay Readout:

Lyse the cells and perform downstream analysis, such as measuring second messenger

levels (e.g., cAMP, Ca²⁺), protein phosphorylation (e.g., ERK, Akt) via Western blot or

ELISA, or receptor internalization using microscopy.[3]

Visualizations
5.1. S1P Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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